Cas no 138399-44-7 (ETHYL 2-(5-METHYLBENZO[D]OXAZOL-2-YL)ACETATE)
![ETHYL 2-(5-METHYLBENZO[D]OXAZOL-2-YL)ACETATE structure](https://www.kuujia.com/scimg/cas/138399-44-7x500.png)
138399-44-7 structure
Product name:ETHYL 2-(5-METHYLBENZO[D]OXAZOL-2-YL)ACETATE
ETHYL 2-(5-METHYLBENZO[D]OXAZOL-2-YL)ACETATE Chemical and Physical Properties
Names and Identifiers
-
- ethyl 2-(5-methyl-1,3-benzoxazol-2-yl)acetate
- AB55378
- 138399-44-7
- ETHYL 2-(5-METHYLBENZO[D]OXAZOL-2-YL)ACETATE
- SCHEMBL24766804
-
- Inchi: InChI=1S/C12H13NO3/c1-3-15-12(14)7-11-13-9-6-8(2)4-5-10(9)16-11/h4-6H,3,7H2,1-2H3
- InChI Key: JGPMMGZUJFVLEY-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 219.08954328g/mol
- Monoisotopic Mass: 219.08954328g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 257
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 52.3Ų
ETHYL 2-(5-METHYLBENZO[D]OXAZOL-2-YL)ACETATE Related Literature
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Tippu S. Sheriff,Steven Cope,Mmaezi Ekwegh Dalton Trans., 2007, 5119-5122
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David T. Carey,Francis S. Mair,Robin G. Pritchard,John E. Warren,Rebecca J. Woods Dalton Trans., 2003, 3792-3798
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Myung Hun Kim,Se-Na Kim,Hanna Lee,Na Kyeong Lee J. Mater. Chem. B, 2020,8, 7914-7920
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Amanda Bongers,Berthorie Beauvoir,Nicholas Streja,Georg Northoff,Alison B. Flynn Chem. Educ. Res. Pract., 2020,21, 496-512
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5. Beyond the ridge pattern: multi-informative analysis of latent fingermarks by MALDImass spectrometryS. Francese,R. Bradshaw,L. S. Ferguson,R. Wolstenholme,M. R. Clench,S. Bleay Analyst, 2013,138, 4215-4228
138399-44-7 (ETHYL 2-(5-METHYLBENZO[D]OXAZOL-2-YL)ACETATE) Related Products
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